Cas no 2137519-12-9 (2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide)
2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide
- 2137519-12-9
- EN300-715502
-
- Inchi: 1S/C11H23N3O2/c1-9(2)6-13-10(15)14-4-5-16-11(3,7-12)8-14/h9H,4-8,12H2,1-3H3,(H,13,15)
- InChI Key: NUUSMXFAYOCCSH-UHFFFAOYSA-N
- SMILES: O1CCN(C(NCC(C)C)=O)CC1(C)CN
Computed Properties
- Exact Mass: 229.17902698g/mol
- Monoisotopic Mass: 229.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 67.6Ų
2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-715502-1.0g |
2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide |
2137519-12-9 | 1g |
$0.0 | 2023-06-06 |
2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide
Professional Introduction to Compound with CAS No. 2137519-12-9 and Product Name: 2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide
The compound identified by the CAS number 2137519-12-9 and the product name 2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The morpholine core and the various substituents attached to it contribute to its unique chemical properties, making it a promising candidate for further exploration.
In recent years, there has been a growing interest in the development of novel morpholine derivatives due to their diverse biological activities. Morpholine derivatives are known for their ability to interact with biological targets in a variety of ways, making them valuable scaffolds for drug design. The specific arrangement of functional groups in 2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide enhances its potential as a pharmacophore, enabling it to modulate biological pathways effectively.
One of the most compelling aspects of this compound is its structural flexibility, which allows it to adopt multiple conformations that can optimize interactions with biological targets. The presence of an aminomethyl group at the 2-position and a methyl group at the 4-position of the morpholine ring introduces specific steric and electronic properties that can be exploited in drug design. Additionally, the N-(2-methylpropyl) substituent further enhances the compound's solubility and bioavailability, making it more suitable for therapeutic applications.
Recent studies have highlighted the importance of morpholine derivatives in the treatment of various diseases. For instance, research has demonstrated that certain morpholine-based compounds exhibit potent antimicrobial and anti-inflammatory properties. The compound in question, 2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide, shows promise in these areas due to its ability to interact with key enzymes and receptors involved in pathogenic processes.
The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to introduce the necessary functional groups while maintaining structural integrity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for precise characterization of the compound's structure and purity.
In terms of pharmacological activity, preliminary studies suggest that 2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide may have significant therapeutic potential. Its ability to inhibit specific enzymes associated with inflammation and infection makes it a candidate for developing novel treatments for conditions such as rheumatoid arthritis and bacterial infections. Furthermore, its structural features may also make it useful in addressing other neurological disorders where morpholine derivatives have shown efficacy.
The development of this compound aligns with current trends in pharmaceutical research, which emphasize the need for innovative molecular architectures to overcome resistance mechanisms and improve treatment outcomes. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential of 2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide as a lead compound for further optimization.
Future research directions may include exploring analogues of this compound to enhance its pharmacological profile. Modifications such as varying the length or type of substituents attached to the morpholine ring could lead to compounds with improved potency, selectivity, or metabolic stability. Additionally, investigating the compound's mechanism of action will provide valuable insights into its therapeutic potential and guide future drug development efforts.
The integration of machine learning algorithms into drug discovery processes has also shown great promise in accelerating the identification of novel bioactive compounds. By analyzing large datasets containing structural and biological information, computational models can predict the activity of candidates like 2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide, thereby streamlining the development pipeline.
In conclusion, 2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide, identified by CAS number 2137519-12-9, represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this are poised to play a crucial role in addressing unmet medical needs.
2137519-12-9 (2-(aminomethyl)-2-methyl-N-(2-methylpropyl)morpholine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)